(Z)-phenyl 3-(1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)acrylate
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Description
(Z)-phenyl 3-(1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)acrylate is a useful research compound. Its molecular formula is C25H20N2O2 and its molecular weight is 380.447. The purity is usually 95%.
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Scientific Research Applications
Photoinduced Birefringence in Polymers
A study by Szukalski et al. (2015) investigated the photoinduced birefringence (PIB) in PMMA polymer doped with a photoisomerizable pyrazoline derivative, revealing its potential for photonic applications due to the material's ability to undergo conformational changes upon light exposure. This property is leveraged for the fabrication of optical switchers and photonic devices (Szukalski, Haupa, Miniewicz, & Myśliwiec, 2015).
Synthesis and Characterization of Pyrazoline Derivatives
Deepa et al. (2012) focused on the synthesis of pyrazole-1H-4-yl-acrylic acids from pyrazole-1H-4-carbaldehydes, illustrating a methodological approach in the creation of compounds with potential applications in material science and chemical synthesis (Deepa, Babu, Parameshwar, & Reddy, 2012).
Liquid Crystalline Properties of Pyrazoline Derivatives
Thaker et al. (2013) synthesized new mesogenic homologous series with pyrazolone derivatives, discovering their significant liquid crystalline properties. These findings suggest applications in liquid crystal displays and other devices requiring controlled mesomorphic behavior (Thaker, Solanki, Patel, & Patel, 2013).
Molecular Packing and Intermolecular Interactions
Percino et al. (2014) examined two polymorphs of a similar compound, focusing on their molecular structure, packing properties, and optical characteristics. This study highlights the importance of molecular conformation in dictating the material's optical properties, relevant for the development of optoelectronic devices (Percino, Cerón, Ceballos, Soriano-Moro, Castro, Chapela, Bonilla-Cruz, Reyes-Reyes, López-Sandoval, & Siegler, 2014).
Functional Modification of Hydrogels
Aly and El-Mohdy (2015) modified poly vinyl alcohol/acrylic acid hydrogels through condensation reaction with various amine compounds, exploring the enhancement of thermal stability and biological activities. This research has implications for medical applications, particularly in drug delivery systems (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
phenyl (Z)-3-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O2/c1-19-12-14-20(15-13-19)25-21(18-27(26-25)22-8-4-2-5-9-22)16-17-24(28)29-23-10-6-3-7-11-23/h2-18H,1H3/b17-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYFBOKPPOYJDO-MSUUIHNZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C=C2C=CC(=O)OC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=NN(C=C2/C=C\C(=O)OC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.